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Compound of Interest

Compound Name: BRL 37344 sodium

Cat. No.: B137269 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of BRL 37344 sodium, a potent and selective β3 adrenoceptor agonist. Adherence to

these protocols is critical for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties
A thorough understanding of a substance's properties is the foundation of its safe handling.

Below is a summary of the key characteristics of BRL 37344 sodium.
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Property Value Source

Molecular Formula C₁₉H₂₁ClNNaO₄ [1][2]

Molecular Weight 385.82 g/mol [1][2]

Appearance Solid [3]

Solubility
Soluble to 100 mM in water; 18

mg/mL in DMSO (warmed)
[1]

Storage
Store at room temperature.[1]

Hygroscopic; store desiccated.

Stability
Considered stable. Avoid

reaction with oxidizing agents.
[3]

Combustibility

Combustible solid which burns

but propagates flame with

difficulty.

[3]

Personal Protective Equipment (PPE)
Prior to handling BRL 37344 sodium, all personnel must be equipped with the appropriate

personal protective equipment to prevent exposure.

Eye Protection: Safety glasses or eyeshields are mandatory.[3]

Hand Protection: Chemical-resistant gloves should be worn.[3]

Respiratory Protection: For operations that may generate dust, a dust respirator (type N95 or

equivalent) is required.[3]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[3]

Spill Management Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent wider contamination. The response should be scaled according to the size of the
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spill.

Minor Spills:

Immediate Cleanup: Address minor spills and regular waste promptly.[3]

Avoid Dust Generation: Use dry clean-up procedures. Do not sweep dry powder.[3]

Dampen Material: If necessary, dampen the spilled solid with water to prevent it from

becoming airborne.[3]

Containment: Carefully sweep or vacuum the material. If using a vacuum, it must be fitted

with a HEPA filter.[3]

Collection: Place the collected material into a suitable, clearly labeled, and sealed container

for disposal.[3]

Decontamination: Wash the spill area thoroughly with large amounts of water.[3]

Major Spills:

Alert Personnel: Immediately caution personnel in the vicinity of the major spill.[3]

Emergency Notification: Inform emergency responders, providing the location and nature of

the hazard.[3]

Control Access: Restrict access to the affected area.

Personal Protection: Ensure all responders are wearing the appropriate PPE, including

respiratory protection.[3]

Prevent Spread: Take measures to prevent the spilled material from entering drains or water

courses.[3]

Cleanup: Follow the same dry clean-up procedures as for minor spills, avoiding dust

generation.[3]
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Containerization: Place the collected waste into sealed plastic bags or other appropriate

containers for disposal.[3]

Decontamination: Thoroughly wash the affected area with water and prevent runoff from

entering drains.[3]

Disposal Protocol
The final disposal of BRL 37344 sodium waste must be conducted in strict accordance with all

local, state, and federal regulations.[3] Under no circumstances should this chemical be

discharged into sewers or waterways.[3]

Waste Collection: All waste material, including spilled substance and contaminated cleaning

materials, must be collected in sealed, properly labeled containers.[3]

Regulatory Compliance: Consult your institution's environmental health and safety (EHS)

office or a licensed waste disposal contractor to determine the specific regulatory

requirements for your location.

Disposal Method: While specific methods may vary, combustible solids like BRL 37344
sodium are often disposed of via controlled incineration by a licensed facility. Chemical

treatment may also be an option, depending on local regulations.

Documentation: Maintain detailed records of the disposal process, including dates,

quantities, and the name of the disposal contractor.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of BRL 37344
sodium.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-200154.pdf
https://datasheets.scbt.com/sc-200154.pdf
https://www.benchchem.com/product/b137269?utm_src=pdf-body
https://datasheets.scbt.com/sc-200154.pdf
https://datasheets.scbt.com/sc-200154.pdf
https://datasheets.scbt.com/sc-200154.pdf
https://www.benchchem.com/product/b137269?utm_src=pdf-body
https://www.benchchem.com/product/b137269?utm_src=pdf-body
https://www.benchchem.com/product/b137269?utm_src=pdf-body
https://www.benchchem.com/product/b137269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Spill Occurs

Cleanup Procedure

Final Disposal

Don Personal Protective Equipment (PPE)

Assess Spill Size

Minor Spill

Small Scale

Major Spill

Large Scale

Use Dry Cleanup Methods
(Avoid Dust)

Dampen with Water if Necessary

Collect Waste in Sealed, Labeled Container

Consult EHS/Licensed Contractor

Follow Local, State, & Federal Regulations

DO NOT Discharge to Drains or Waterways

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of BRL 37344 sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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